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Compound of Interest

Compound Name: (S)-(+)-2-Chloropropan-1-ol

Cat. No.: B103289

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 2-chloropropan-1-ol. However, specific toxicological and reactivity data for the
(S)-(+)- enantiomer are not readily available. The information presented is largely based on
data for the racemic mixture or unspecified isomers of 2-chloropropan-1-ol. It is established that
different enantiomers of a chiral compound can exhibit distinct biological activities and
toxicities.[1] Therefore, (S)-(+)-2-Chloropropan-1-ol should be handled with the utmost care,
assuming it may possess unique hazards. All personnel must be thoroughly trained in the
procedures outlined in this guide and the relevant Safety Data Sheet (SDS) before handling
this chemical.

Chemical Identification and Physical Properties

(S)-(+)-2-Chloropropan-1-ol is a chiral compound belonging to the class of halogenated
alcohols.[2] Its properties make it a useful intermediate in organic synthesis.[2]
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Property Value Reference
Molecular Formula CsH-CIO [3114]
Molecular Weight 94.54 g/mol [3114]
CAS Number 19210-21-0 [3]
Appearance Colorless to pale yellow liquid [2][4]
Odor Pleasant, mild odor [4]
Boiing Point 131-134 °C (268-273 °F) at ]
760 mmHg

Melting Point <-25°C (<-13°F) [4]
Density 1.103 - 1.1575 g/cm? at 20 °C [2]
Refractive Index 1.4362 at 20 °C [4]

Moderately soluble in water.
Highly soluble in organic

Solubility solvents such as ethanol, [2]
ether, chloroform, and

methanol.

Vapor Pressure 5.25 mmHg [4]

Hazard Identification and Toxicity

(S)-(+)-2-Chloropropan-1-ol is considered a hazardous substance.[5] It is harmful if
swallowed, inhaled, or absorbed through the skin and can cause irritation to the skin, eyes, and
respiratory tract.[6][7]
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Hazard Classification Description Reference
Acute Toxicity (Oral) Harmful if swallowed. [51[6]

Acute Toxicity (Dermal) Harmful in contact with skin. [5]1[6]

Acute Toxicity (Inhalation) Harmful if inhaled. [5][6]

Skin Corrosion/Irritation Causes skin irritation. [6]

Eye Damage/Irritation Causes serious eye irritation. [6]
Flammability Flammable liquid and vapor. [5]

Toxicological Data (for 2-chloropropan-1-ol, isomer unspecified):

Endpoint Species Value Reference
LD50 (Oral) Rat 218 mg/kg
LD50 (Dermal) Rabbit 480 mg/kg

Experimental Protocols

Handling and Personal Protective Equipment (PPE)
Workflow for Safe Handling:
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Safe Handling Workflow for (S)-(+)-2-Chloropropan-1-ol.
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Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles and a face shield.
o Skin Protection:

o Gloves: Wear chemically resistant gloves (e.g., Viton®, Butyl rubber). Inspect gloves prior
to use.

o Body Protection: Wear a flame-retardant, anti-static protective clothing, such as a lab coat.

o Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor cartridge if
working outside of a fume hood or if exposure limits are exceeded.

Handling Procedures:

o Always work in a well-ventilated area, preferably in a chemical fume hood.
e Ground all equipment to prevent static discharge.[8]

o Use non-sparking tools.[8]

e Avoid contact with eyes, skin, and clothing.

 Avoid inhalation of vapor or mist.

o Keep the container tightly closed when not in use.

e Do not eat, drink, or smoke in the work area.

Storage

o Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.

o Keep containers tightly sealed.

» Store separately from incompatible materials such as strong oxidizing agents.
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e The recommended storage temperature is refrigerated (2-8 °C).

Spill and Emergency Procedures

Emergency Response Workflow:

(Evacuate Immediate Area

Don Emergency PPE

:

Increase Ventilation

:

Contain Spill with Inert Material

Collect with Non-Sparking Tools
Glace in Sealed Container for DisposaD
(Decontaminate Spill Area)
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Emergency Spill Response Workflow.

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[6]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Fire-Fighting Measures
» Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide. Water

spray can be used to cool containers.[5]

e Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back. Containers may explode when heated.[5]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Disposal
» Disposal of (S)-(+)-2-Chloropropan-1-ol and its containers must be in accordance with all

local, state, and federal regulations.

» This material may be a hazardous waste. Consult with your institution's environmental health
and safety department for proper disposal procedures.
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Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and hydrogen
chloride gas may be formed during combustion.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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